Cas no 713530-57-5 (1H-Benzimidazole, 5-bromo-7-nitro-)

• Product Name: 1H-Benzimidazole, 5-bromo-7-nitro-
• CAS No: 713530-57-5
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4716311
• Update Time: 2023-08-16

1H-Benzimidazole, 5-bromo-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-bromo-7-nitro-

• Inchi： 1S/C7H4BrN3O2/c8-4-1-5-7(10-3-9-5)6(2-4)11(12)13/h1-3H,(H,9,10)
• InChI Key： IRYJFUNUDRADTJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)NC=N2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 74.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines